(E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide

• IUPAC Name: (E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H16N2O2S/c1-10-8-11(2)17-15(19)13(10)9-16-14(18)6-5-12-4-3-7-20-12/h3-8H,9H2,1-2H3,(H,16,18)(H,17,19)/b6-5+
• InChI Key: IHOYTRIVBHMAMX-AATRIKPKSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)CNC(=O)C=CC2=CC=CS2)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)CNC(=O)/C=C/C2=CC=CS2)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

(E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide is not fully understood. However, it has been suggested that the compound may interact with DNA and inhibit the activity of certain enzymes involved in DNA replication and repair. This can lead to DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been found to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide in lab experiments is its high specificity for cancer cells. This makes it a promising candidate for targeted cancer therapy. However, one limitation is that the compound may have off-target effects on healthy cells, which can lead to unwanted side effects.

Future Directions

There are several future directions for research on (E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a diagnostic tool for cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in photodynamic therapy.

Synthesis Methods

The synthesis of (E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide involves the reaction between 4,6-dimethyl-2-oxo-1H-pyridine-3-carbaldehyde and 3-thiophen-2-ylprop-2-en-1-amine. The reaction is carried out under specific conditions and requires the use of certain reagents and catalysts. The yield and purity of the product can be optimized by adjusting the reaction parameters.

Scientific Research Applications

(E)-N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide has been studied for its potential applications in various fields of science. One of the main areas of research is its use as a fluorescent probe for detecting DNA damage. The compound has also been investigated for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use as a photosensitizer in photodynamic therapy.